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Compound of Interest

Compound Name: Diphenylsilane

Cat. No.: B1312307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

diphenylsilane (C₁₂H₁₂Si), a versatile organosilicon compound used in various research and

industrial applications, including as a precursor in the synthesis of silicone polymers and in

organic synthesis.[1] Adherence to stringent safety protocols is paramount when working with

this chemical to mitigate potential hazards.

Section 1: Chemical and Physical Properties
Diphenylsilane is a colorless liquid.[1][2] A summary of its key physical and chemical

properties is presented in Table 1 for easy reference. Understanding these properties is the first

step in a thorough risk assessment.
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Property Value Source

Molecular Formula C₁₂H₁₂Si [1][2][3]

Molecular Weight 184.31 g/mol [1][2][3]

CAS Number 775-12-2 [1][2][4]

Appearance Colorless liquid [1][2]

Odor Odorless [2]

Boiling Point 95 - 97 °C / 13 mmHg [5]

Flash Point 98 °C (208.4 °F) - closed cup [2][6]

Density 0.993 g/mL at 25 °C [5]

Solubility Insoluble in water.[2] [2]

Stability

Stable under normal conditions

and in sealed containers under

a dry inert atmosphere.[2][7]

[2][7]

Section 2: Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), diphenylsilane is classified as a substance that causes skin irritation (Category 2) and

serious eye irritation (Category 2).[2][4][8] It may also cause respiratory irritation (Specific

target organ toxicity - single exposure, Category 3).[2][4][8]

Hazard Statements:

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[4][9]
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The HMIS III rating indicates a moderate health hazard (2), meaning temporary or minor injury

may occur.[7]

Section 3: Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimizing exposure and ensuring a

safe laboratory environment.

3.1 Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense. The following should be worn at all times

when handling diphenylsilane:

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][7][9] Contact

lenses should not be worn.[7]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[7] Gloves must be

inspected before use and changed immediately if contaminated.[9]

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.[7]

[9] In case of potential for significant exposure, fire/flame resistant and impervious clothing

may be necessary.[9]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood.[7][9] If exposure limits are exceeded or irritation is experienced, a

NIOSH-certified combination organic vapor/acid gas respirator should be used.[7]

3.2 Engineering Controls

Ventilation: A well-ventilated laboratory with local exhaust or a chemical fume hood is

essential to prevent the accumulation of vapors.[7][9]

Safety Stations: Emergency eyewash fountains and safety showers must be readily available

in the immediate vicinity of any potential exposure.[4][7]

3.3 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7][9]
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Store under an inert atmosphere.[2][4]

Keep away from heat, sparks, and open flames.[7]

Incompatible materials to avoid include strong oxidizing agents, alkalis, metal salts, and

precious metals.[2][4][7] Diphenylsilane can generate small amounts of hydrogen gas when

exposed to alkalis and protic materials (like water and alcohol) in combination with metal

salts or precious metals.[7]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of diphenylsilane in a laboratory setting.
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Section 4: Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

4.1 First-Aid Measures

Exposure Route First-Aid Protocol Source

Inhalation

Remove the victim to fresh air

and keep at rest in a

comfortable position for

breathing. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.[4][7][9]

[4][7][9]

Skin Contact

Immediately wash off with

plenty of soap and water while

removing all contaminated

clothing and shoes. Get

medical attention if irritation

occurs.[4][7][9]

[4][7][9]

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes, also under

the eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Get

immediate medical

advice/attention.[2][4][7]

[2][4][7]

Ingestion

Clean mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Get

medical advice/attention.[2][7]

[9]

[2][7][9]
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4.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry

chemical.[7][9]

Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame.[7] Hazardous decomposition products

include carbon monoxide, carbon dioxide, and silicon dioxide.[2][4]

Firefighter Protection: Do not enter the fire area without proper protective equipment,

including a self-contained breathing apparatus (SCBA).[4][7] Use water spray or fog to cool

exposed containers.[7]

4.3 Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[7] Ensure adequate ventilation and

wear appropriate PPE.[4][9] Remove all sources of ignition.[9]

Environmental Precautions: Prevent entry to sewers and public waters.[7]

Containment and Cleanup: Clean up spills as soon as possible.[7] Soak up with an inert

absorbent material (e.g., sand, silica gel, acid binder) and collect for disposal.[4] Use spark-

proof tools and explosion-proof equipment for cleanup.[9]

Logical Relationship for Emergency Response
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Caption: Logical workflow for responding to an accidental exposure to diphenylsilane.

Section 5: Toxicological and Ecological Information
5.1 Toxicological Information

Acute Toxicity: No acute toxicity information is available for this product.[2] It is classified

based on its irritant properties.

Skin Corrosion/Irritation: Causes skin irritation.[2][9]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][4]
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Respiratory or Skin Sensitization: No data available.[2]

Germ Cell Mutagenicity: No data available.[2]

Carcinogenicity: There are no known carcinogenic chemicals in this product.[2]

Reproductive Toxicity: No data available.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][4]

Specific Target Organ Toxicity (Repeated Exposure): No data available.[2]

Aspiration Hazard: Not classified.[7]

5.2 Ecological Information

No known ecological damage is caused by this product.[7]

It is not expected to be hazardous to the environment or non-degradable in wastewater

treatment plants.[2]

Due to its low water solubility, it is not likely to be mobile in the environment.[2]

Section 6: Disposal Considerations
Waste materials should be disposed of in accordance with local, state, and federal

regulations.[7]

Incineration is a recommended method of disposal.[7]

Avoid release to the environment.[7]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle diphenylsilane, minimizing risks to themselves

and the environment. A thorough understanding of the substance's properties and potential

hazards, coupled with diligent safety practices, is the cornerstone of responsible chemical

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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